Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate

• IUPAC Name: methyl (2S)-2-cyclohexyl-2-(phenylmethoxycarbonylamino)acetate
• InChI: InChI=1S/C17H23NO4/c1-21-16(19)15(14-10-6-3-7-11-14)18-17(20)22-12-13-8-4-2-5-9-13/h2,4-5,8-9,14-15H,3,6-7,10-12H2,1H3,(H,18,20)/t15-/m0/s1
• InChI Key: WZKOARRTTBKNDF-HNNXBMFYSA-N
• Canonical SMILES: COC(=O)C(C1CCCCC1)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: COC(=O)[C@H](C1CCCCC1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate, also known as MBCHA, is an organic compound that has been studied for its potential applications in a variety of scientific research fields. It is a derivative of cyclohexylacetate, and is composed of a cyclohexyl ring with a methyl group, an amino group, and a benzyloxycarbonyl group. MBCHA is a versatile compound due to its ability to form a variety of different derivatives, which can be used in a wide range of scientific experiments.

Scientific Research Applications

Versatile Building Block for Amino Acids

Methyl (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclohexylacetate has been identified as a precursor in the synthesis of geometrically constrained bicyclic peptidomimetics. Its reactivity in Michael additions and Diels–Alder reactions facilitates the creation of new cyclopropyl-containing amino acids in protected form, demonstrating its utility as a versatile building block in peptide synthesis (Limbach et al., 2009).

Carbonylative Transformations of Amines

The compound's framework has been utilized in the development of methodologies for the carbonylative transformation of benzyl amines to produce methyl 2-arylacetates under palladium-catalyzed, additive-free conditions. This highlights its role in synthetic organic chemistry, particularly in the functionalization of amines (Li, Wang, & Wu, 2018).

Synthesis of Heterocyclic Systems

Research has utilized Methyl (Z)-2-[(benzyloxy)carbonyl]amino]-3-dimethylaminopropenoate for the preparation of various heterocyclic systems, including pyrimidinones and pyrazino[1,2-a]pyrimidin-4-ones. This underscores its importance in the synthesis of complex heterocyclic compounds with potential biological activities (Toplak et al., 1999).

Model Studies for Carbohydrate Modification

Further research has explored its derivatives for alkylation of cyclohexylamine with a carbohydrate epoxide, providing insights into the modification of carbohydrates for the synthesis of novel compounds (Mcauliffe et al., 1997).